Cas no 2379322-18-4 (Methyl 2,6-dichloro-4-(trifluoromethyl)benzoate)

• Product Name: Methyl 2,6-dichloro-4-(trifluoromethyl)benzoate
• CAS No: 2379322-18-4
• MF: C₉H₅Cl₂F₃O₂
• MW: 273.036011457443
• CID: 5075179
• Update Time: 2025-05-25

Methyl 2,6-dichloro-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,6-dichloro-4-(trifluoromethyl)benzoate

• Inchi： 1S/C9H5Cl2F3O2/c1-16-8(15)7-5(10)2-4(3-6(7)11)9(12,13)14/h2-3H,1H3
• InChI Key： NWFLQLMCYXNLPM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1C(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Additional information on Methyl 2,6-dichloro-4-(trifluoromethyl)benzoate

Comprehensive Overview of Methyl 2,6-dichloro-4-(trifluoromethyl)benzoate (CAS No. 2379322-18-4)

Methyl 2,6-dichloro-4-(trifluoromethyl)benzoate (CAS No. 2379322-18-4) is a specialized organic compound widely recognized for its unique chemical properties and applications in various industries. This ester derivative, featuring a trifluoromethyl group and two chlorine substituents on the aromatic ring, has garnered significant attention due to its versatility in synthetic chemistry and material science. Researchers and manufacturers often seek this compound for its role in developing advanced intermediates, agrochemicals, and pharmaceuticals.

The molecular structure of Methyl 2,6-dichloro-4-(trifluoromethyl)benzoate includes a benzoate core modified with chloro and trifluoromethyl functional groups, which enhance its reactivity and stability. These attributes make it a valuable building block in organic synthesis, particularly in reactions involving nucleophilic substitution or cross-coupling. Its CAS number 2379322-18-4 serves as a critical identifier for regulatory and procurement purposes, ensuring precise tracking in global supply chains.

In recent years, the demand for fluorinated compounds like Methyl 2,6-dichloro-4-(trifluoromethyl)benzoate has surged, driven by their applications in green chemistry and sustainable manufacturing. The trifluoromethyl group is particularly prized for its ability to improve the metabolic stability and bioavailability of active ingredients, making this compound a focal point in drug discovery and agrochemical innovation. Users frequently search for terms such as "synthesis of fluorinated benzoates" or "applications of trifluoromethylated esters," reflecting growing interest in its utility.

From an industrial perspective, Methyl 2,6-dichloro-4-(trifluoromethyl)benzoate is often employed as a precursor in the production of high-performance materials, including liquid crystals and specialty polymers. Its compatibility with modern catalytic processes aligns with the shift toward eco-friendly chemical manufacturing. Additionally, its role in crop protection formulations has been explored, addressing global challenges like food security and pest resistance.

Quality control and analytical methods for CAS No. 2379322-18-4 are rigorously standardized, with techniques such as HPLC and NMR spectroscopy ensuring purity and consistency. Suppliers and researchers prioritize these protocols to meet regulatory standards, particularly in markets with stringent chemical safety requirements. Searches for "analytical data for Methyl 2,6-dichloro-4-(trifluoromethyl)benzoate" highlight the need for reliable characterization data.

In conclusion, Methyl 2,6-dichloro-4-(trifluoromethyl)benzoate (CAS No. 2379322-18-4) stands out as a multifaceted compound with broad industrial relevance. Its integration into cutting-edge research and sustainable practices underscores its importance in modern chemistry. As innovation continues, this compound is poised to play a pivotal role in addressing emerging scientific and environmental challenges.